2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide

• CAS No.: 825653-31-4
• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 2-methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide
• InChI: InChI=1S/C8H11NO3/c1-5(8(9)11)4-6-2-3-7(10)12-6/h4,6H,2-3H2,1H3,(H2,9,11)/t6-/m1/s1
• InChI Key: VBOUMHOJSKNDIU-ZCFIWIBFSA-N
• Isomeric SMILES: CC(=C[C@H]1CCC(=O)O1)C(=O)N
• Canonical SMILES: CC(=CC1CCC(=O)O1)C(=O)N

Description

2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide is an organic compound with a unique structure that includes a prop-2-enamide backbone and a 5-oxooxolan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide typically involves the reaction of 2-methylprop-2-enamide with a suitable oxolan derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as drug delivery systems and as a precursor for active pharmaceutical ingredients.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 2-Cyano-3-(4-oxo-4H-chromen-3-yl)prop-2-enamide
• N-(2-Hydroxypropyl)-2-methyl-prop-2-enamide
• 2-Methyl-3-{[(2S)-5-oxooxolan-2-yl]oxy}propanamide

Uniqueness

2-Methyl-3-[(2R)-5-oxooxolan-2-yl]prop-2-enamide is unique due to its specific structural features, which confer distinct chemical and biological properties.